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Compound of Interest

Compound Name: Voriconazole-d3

Cat. No.: B562635 Get Quote

An Application Note and Protocol for the Quantification of Voriconazole in Human Plasma using

Voriconazole-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction
Voriconazole is a broad-spectrum triazole antifungal agent utilized in the treatment of invasive

fungal infections. Due to significant inter-patient pharmacokinetic variability, therapeutic drug

monitoring (TDM) of voriconazole is crucial to ensure efficacy while minimizing toxicity. This

document provides a detailed protocol for the quantitative analysis of voriconazole in human

plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with

Voriconazole-d3 as an internal standard (IS). The methodology is designed to deliver accurate

and precise measurements suitable for clinical and research applications.

Experimental Protocols
This section outlines the necessary reagents, equipment, and step-by-step procedures for the

sample preparation and analysis.

Materials and Reagents
Voriconazole analytical standard

Voriconazole-d3 (internal standard)
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HPLC-grade methanol

HPLC-grade acetonitrile

Formic acid, analytical grade

Ultrapure water

Drug-free human plasma

Instrumentation
Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

High-performance liquid chromatography (HPLC) or Ultra-high performance liquid

chromatography (UHPLC) system

Analytical column (e.g., C18, 2.7 µm, 3.0 × 50 mm)

Microcentrifuge

Vortex mixer

Calibrated pipettes

Preparation of Stock and Working Solutions
Proper preparation of stock and working solutions is critical for the accuracy of the assay.

Voriconazole Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate

amount of voriconazole analytical standard in methanol to achieve a final concentration of 1

mg/mL.

Voriconazole-d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate

amount of Voriconazole-d3 in methanol to achieve a final concentration of 1 mg/mL.

Voriconazole Working Solutions: Prepare a series of working solutions by diluting the

voriconazole stock solution with 50% methanol to create calibration standards and quality

control (QC) samples.
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Voriconazole-d3 Internal Standard Working Solution (1 µg/mL): Dilute the Voriconazole-d3
stock solution with acetonitrile to a final concentration of 1 µg/mL.[1]

Sample Preparation: Protein Precipitation
This protocol employs a simple and efficient protein precipitation method.

Label microcentrifuge tubes for each sample, calibrator, and QC.

Pipette 50 µL of plasma sample, calibrator, or QC into the corresponding labeled tube.

Add 50 µL of the 1 µg/mL Voriconazole-d3 internal standard working solution to each tube

(except for blank samples).[1]

Add 150 µL of acetonitrile to each tube.[1]

Vortex each tube for 1 minute to ensure thorough mixing and protein precipitation.

Centrifuge the tubes at 14,000 rpm for 5 minutes at 4°C.[1]

Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Data Presentation
The following tables summarize the concentrations for the preparation of calibration standards

and quality control samples.

Table 1: Calibration Standards
Standard Level Voriconazole Concentration (µg/mL)

1 0.1

2 0.5

3 1.0

4 2.5

5 5.0

6 10.0
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Calibration curve ranges are often established between 0.1 to 10.0 µg/mL.[1][2]

Table 2: Quality Control (QC) Samples
QC Level Voriconazole Concentration (µg/mL)

Low (LQC) 0.2

Medium (MQC) 4.0

High (HQC) 8.0

QC samples are prepared at low, medium, and high concentrations to ensure assay accuracy

and precision across the calibration range.[1]

LC-MS/MS Parameters
The following are typical parameters for the analysis of voriconazole and Voriconazole-d3.

Optimization may be required based on the specific instrumentation used.

Table 3: Liquid Chromatography Parameters
Parameter Value

Column C18, 2.7 µm, 3.0 × 50 mm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Flow Rate 0.5 mL/min

Injection Volume 1 µL

Column Temperature 40°C

Table 4: Mass Spectrometry Parameters
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Parameter Voriconazole Voriconazole-d3

Ionization Mode ESI Positive ESI Positive

MRM Transition m/z 350.1 → 281.1 m/z 353.1 → 284.1

Cone Voltage 24 V 24 V

Collision Energy 18 eV 18 eV

The MRM transition for Voriconazole is well-established. The transition for Voriconazole-d3 is

predicted based on the addition of three deuterium atoms.

Experimental Workflow Visualization
The following diagram illustrates the complete workflow from sample receipt to data analysis.
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Caption: Workflow for Voriconazole Quantification in Plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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